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Compound of Interest

Compound Name: 4-Phenyl-1-butene

Cat. No.: B1585249

Essential Safety and Handling Guide for 4-
Phenyl-1-butene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 4-Phenyl-1-butene (CAS No: 768-56-9). Adherence to these
guidelines is critical for ensuring laboratory safety and minimizing risk.

Chemical Safety and Hazard Information

4-Phenyl-1-butene is a flammable liquid and vapor that can cause skin irritation and is toxic to
aquatic life.[1][2][3][4][5] It is crucial to handle this chemical with appropriate precautions to
prevent exposure and ensure a safe working environment.

Hazard Classifications:
o Flammable liquids - Category 3[1]
o Skin corrosion/irritation - Category 2[1]

e Hazardous to the aquatic environment - Acute Hazard, Category 2 and Chronic Hazard,
Category 2[1]
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Physical and Chemical Properties:

Property Value

Appearance Colorless liquid[4]

Boiling Point 175-177 °CJ[3]

Flash Point 60 °C (140 °F) - closed cup[3]
Density 0.88 g/mL at 25 °C

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is essential for personal safety when

handling 4-Phenyl-1-butene.
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Protection Type

Recommended Equipment

Specifications and
Rationale

Hand Protection

Chemical-resistant gloves

Neoprene or nitrile rubber
gloves are recommended.[1]
Always inspect gloves for
integrity before use and
replace them immediately if

they become contaminated.

Eye Protection

Chemical goggles or safety

glasses with side shields

Must be worn to protect
against potential splashes.[1]
[2] Contact lenses should not

be worn.[1]

Respiratory Protection

NIOSH-approved respirator

Where exposure through
inhalation may occur, a
NIOSH-certified organic vapor
(black cartridge) respirator is
recommended.[1] Use in a

well-ventilated area is crucial.

[1](2]

Body Protection

Laboratory coat and suitable

protective clothing

A standard laboratory coat
should be worn and kept
fastened. Wear suitable
protective clothing to prevent
skin contact.[1][6]

Operational Plan: Safe Handling Protocol

Adherence to a strict handling protocol is vital to minimize exposure risk.

Engineering Controls:

 All handling of 4-Phenyl-1-butene should be conducted within a certified chemical fume

hood or in a well-ventilated area to control vapors.[1][2]

o Emergency eye wash fountains and safety showers should be immediately accessible.[1]
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» Use explosion-proof electrical and ventilation equipment.[1][2]

Work Practices:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the work
area of any unnecessary items.

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, which can ignite flammable vapors.[1][2]

» Tool Usage: Use only non-sparking tools.[1][2][6]
» Avoiding Contact: Avoid all eye and skin contact and do not breathe vapor or mist.[1]

» Hygiene: Wash hands thoroughly with soap and water after handling and before eating,
drinking, or smoking.[1] Contaminated clothing should be washed before reuse.[1]

o Storage: Keep containers tightly closed in a cool, dry, and well-ventilated place, away from
heat, sparks, and open flames.[1][3] Store away from oxidizing agents.[1]

Emergency Procedures

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.gelest.com/wp-content/uploads/ENEP3610_4-PHENYL-1-BUTENE_GHS-US_English-US.pdf
https://store.apolloscientific.co.uk/storage/msds/OR51831_msds.pdf
https://www.gelest.com/wp-content/uploads/ENEP3610_4-PHENYL-1-BUTENE_GHS-US_English-US.pdf
https://store.apolloscientific.co.uk/storage/msds/OR51831_msds.pdf
https://www.gelest.com/wp-content/uploads/ENEP3610_4-PHENYL-1-BUTENE_GHS-US_English-US.pdf
https://store.apolloscientific.co.uk/storage/msds/OR51831_msds.pdf
https://www.echemi.com/sds/4-phenyl-1-butene-4-one-pid_Rock8918.html
https://www.gelest.com/wp-content/uploads/ENEP3610_4-PHENYL-1-BUTENE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/ENEP3610_4-PHENYL-1-BUTENE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/ENEP3610_4-PHENYL-1-BUTENE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/ENEP3610_4-PHENYL-1-BUTENE_GHS-US_English-US.pdf
https://www.chemicalbook.com/msds/4-phenyl-1-butene.htm
https://www.gelest.com/wp-content/uploads/ENEP3610_4-PHENYL-1-BUTENE_GHS-US_English-US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Situation

Response Protocol

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes.[3] Remove contaminated
clothing. If skin irritation occurs, get medical

advice/attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, removing contact lenses if
present and easy to do.[1] Seek medical

attention.

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Get

immediate medical advice/attention.[1]

Spill

Evacuate unnecessary personnel.[1] Eliminate
all ignition sources.[1][2] Contain the spill with
dikes or absorbents.[1] Clean up using an
absorbent material and collect it in a suitable
container for disposal.[1][6] Use only non-

sparking tools for cleanup.[1]

Fire

Use water spray, water fog, foam, carbon
dioxide, or dry chemical to extinguish.[1] Wear
self-contained breathing apparatus and full

protective gear.[6]

Disposal Plan

Proper disposal of 4-Phenyl-1-butene and its containers is critical to prevent environmental

contamination and ensure safety.

» Waste Chemical: Dispose of by incineration in a licensed hazardous waste disposal facility.

[1] Do not dispose of waste into the sewer system.[1]
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o Contaminated Materials: Used gloves, absorbent materials, and other contaminated

disposable items should be collected in a sealed, labeled container and disposed of as
hazardous waste.

o Empty Containers: Handle empty containers with care as residual vapors are flammable.[1]
They should be disposed of in the same manner as the chemical waste.

Workflow for Safe Handling of 4-Phenyl-1-butene
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Caption: Workflow for the safe handling and disposal of 4-Phenyl-1-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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